2'-fluoro-5'-methoxy-5-(morpholin-4-ylsulfonyl)biphenyl-3-carboxylic acid

• IUPAC Name: 3-(2-fluoro-5-methoxyphenyl)-5-morpholin-4-ylsulfonylbenzoic acid
• InChI: InChI=1S/C18H18FNO6S/c1-25-14-2-3-17(19)16(11-14)12-8-13(18(21)22)10-15(9-12)27(23,24)20-4-6-26-7-5-20/h2-3,8-11H,4-7H2,1H3,(H,21,22)
• InChI Key: KZDQNWFSJCELNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)C2=CC(=CC(=C2)S(=O)(=O)N3CCOCC3)C(=O)O
• Molecular Formula: C18H18FNO6S
• Molecular Weight: 395.4 g/mol

Description

2'-fluoro-5'-methoxy-5-(morpholin-4-ylsulfonyl)biphenyl-3-carboxylic acid, also known as Fimasartan, is a non-peptide angiotensin II receptor antagonist. It is used in the treatment of hypertension and is currently in clinical trials for the treatment of heart failure. Fimasartan has been found to be effective in reducing blood pressure and improving cardiovascular outcomes in patients with hypertension.

Mechanism of Action

2'-fluoro-5'-methoxy-5-(morpholin-4-ylsulfonyl)biphenyl-3-carboxylic acid works by blocking the angiotensin II receptor, which is responsible for vasoconstriction and the release of aldosterone. By blocking this receptor, 2'-fluoro-5'-methoxy-5-(morpholin-4-ylsulfonyl)biphenyl-3-carboxylic acid reduces blood pressure and improves cardiovascular outcomes in patients with hypertension and heart failure.
Biochemical and Physiological Effects
2'-fluoro-5'-methoxy-5-(morpholin-4-ylsulfonyl)biphenyl-3-carboxylic acid has been found to have several biochemical and physiological effects, including reducing blood pressure, improving endothelial function, and reducing oxidative stress. It has also been found to have a protective effect on the heart, reducing the risk of cardiovascular events in patients with hypertension and heart failure.

Advantages and Limitations for Lab Experiments

2'-fluoro-5'-methoxy-5-(morpholin-4-ylsulfonyl)biphenyl-3-carboxylic acid has several advantages for use in lab experiments, including its well-established mechanism of action and its efficacy in reducing blood pressure and improving cardiovascular outcomes. However, it also has some limitations, including its potential for off-target effects and the need for further research to fully understand its long-term safety and efficacy.

Future Directions

There are several future directions for research on 2'-fluoro-5'-methoxy-5-(morpholin-4-ylsulfonyl)biphenyl-3-carboxylic acid, including its potential for use in the treatment of heart failure, its effects on renal function, and its potential for use in combination with other drugs for the treatment of hypertension and other cardiovascular diseases. Further research is also needed to fully understand its long-term safety and efficacy.

Synthesis Methods

The synthesis of 2'-fluoro-5'-methoxy-5-(morpholin-4-ylsulfonyl)biphenyl-3-carboxylic acid involves several steps, including the reaction of 2-fluorobenzoyl chloride with 4-methoxyaniline to form 2-fluoro-4-methoxybenzoyl chloride. This is then reacted with morpholine and sodium hydride to form 2-fluoro-5-methoxy-5-(morpholin-4-ylsulfonyl)benzoic acid. The final step involves the reaction of this compound with biphenyl-3-carboxylic acid to form 2'-fluoro-5'-methoxy-5-(morpholin-4-ylsulfonyl)biphenyl-3-carboxylic acid.

Scientific Research Applications

2'-fluoro-5'-methoxy-5-(morpholin-4-ylsulfonyl)biphenyl-3-carboxylic acid has been extensively studied in preclinical and clinical trials for its efficacy in the treatment of hypertension and heart failure. In a clinical trial involving 3,621 patients with hypertension, 2'-fluoro-5'-methoxy-5-(morpholin-4-ylsulfonyl)biphenyl-3-carboxylic acid was found to be non-inferior to losartan in reducing blood pressure. It was also found to be well-tolerated and had a lower incidence of adverse events compared to losartan.